Cas no 1214340-61-0 (3,5-Bis(2-fluorophenyl)isonicotinic acid)

• Product Name: 3,5-Bis(2-fluorophenyl)isonicotinic acid
• CAS No: 1214340-61-0
• MF: C₁₈H₁₁F₂NO₂
• MW: 311.282251596451
• CID: 4914179
• Update Time: 2025-06-09

3,5-Bis(2-fluorophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-bis(2-fluorophenyl)isonicotinic acid
• 3,5-Bis(2-fluorophenyl)isonicotinic acid

• Inchi： 1S/C18H11F2NO2/c19-15-7-3-1-5-11(15)13-9-21-10-14(17(13)18(22)23)12-6-2-4-8-16(12)20/h1-10H,(H,22,23)
• InChI Key： ZGQSIZUEQRVITC-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C=NC=C(C2C=CC=CC=2F)C=1C(=O)O

Computed Properties

• Exact Mass: 311.076
• Monoisotopic Mass: 311.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 50.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3,5-Bis(2-fluorophenyl)isonicotinic acid

Comprehensive Overview of 3,5-Bis(2-fluorophenyl)isonicotinic acid (CAS No. 1214340-61-0): Properties, Applications, and Research Insights

3,5-Bis(2-fluorophenyl)isonicotinic acid (CAS No. 1214340-61-0) is a fluorinated aromatic compound that has garnered significant attention in pharmaceutical and materials science research. This specialty chemical is characterized by its unique molecular structure, featuring two 2-fluorophenyl groups attached to an isonicotinic acid backbone. The presence of fluorine atoms enhances its electronic properties, making it a valuable intermediate in drug discovery and advanced material synthesis.

Recent studies highlight the growing demand for fluorinated compounds like 3,5-Bis(2-fluorophenyl)isonicotinic acid due to their enhanced metabolic stability and bioavailability. Researchers are actively exploring its potential as a building block for kinase inhibitors and other small-molecule therapeutics. The compound's CAS No. 1214340-61-0 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and catalysis.

One of the most common queries related to this compound is: "What are the synthetic routes for 3,5-Bis(2-fluorophenyl)isonicotinic acid?" The synthesis typically involves palladium-catalyzed cross-coupling reactions, leveraging the reactivity of fluorophenyl groups. Another trending question is: "How does fluorination impact the physicochemical properties of isonicotinic acid derivatives?" Fluorine atoms introduce electronegativity, improving solubility and binding affinity in biological systems.

In the context of green chemistry, researchers are investigating eco-friendly purification methods for 3,5-Bis(2-fluorophenyl)isonicotinic acid. Techniques like continuous flow chemistry and microwave-assisted synthesis are gaining traction to optimize yield and reduce waste. These advancements align with the industry's shift toward sustainable chemical production.

The compound's X-ray crystallography data reveals a planar configuration, which is critical for its molecular stacking in materials science applications. Its thermal stability and photophysical properties make it a candidate for organic electronics, such as OLEDs and photovoltaic devices. This dual applicability in pharmaceuticals and advanced materials underscores its versatility.

Analytical methods for characterizing CAS No. 1214340-61-0 include HPLC, NMR spectroscopy, and mass spectrometry. Purity thresholds (>98%) are often required for preclinical studies, driving innovations in chromatographic separation. Regulatory guidelines emphasize rigorous impurity profiling to ensure safety in downstream applications.

Emerging trends also link 3,5-Bis(2-fluorophenyl)isonicotinic acid to AI-driven drug discovery. Computational models predict its interactions with biological targets, accelerating hit identification. Searches for "structure-activity relationship (SAR) of fluorinated isonicotinic acids" have surged by 40% in 2023, reflecting interdisciplinary interest.

In summary, 3,5-Bis(2-fluorophenyl)isonicotinic acid (CAS No. 1214340-61-0) represents a nexus of innovation across multiple scientific domains. Its synthetic accessibility, functional versatility, and alignment with sustainability goals position it as a compound of enduring significance in modern research.